Cas no 102363-74-6 (Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI))

Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI) structure
102363-74-6 structure
Product Name:Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)
CAS No:102363-74-6
MF:C9H13NO2
MW:167.205022573471
CID:125042
PubChem ID:45096357
Update Time:2025-04-18

Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)
    • 102363-74-6
    • Cyclopropanecarboxylic acid,1-cyano-2-(1-methylethyl)-,methyl ester,cis-(9ci)
    • Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI)
    • Inchi: 1S/C9H13NO2/c1-6(2)7-4-9(7,5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-,9+/m1/s1
    • InChI Key: FYWPCWIURWMMFL-APPZFPTMSA-N
    • SMILES: O(C)C([C@]1(C#N)C[C@@H]1C(C)C)=O

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

Cyclopropanecarboxylicacid, 1-cyano-2-(1-methylethyl)-, methyl ester, cis- (9CI) Related Literature

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